N-(1-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-1H-pyrazol-4-yl)-2,2,2-trifluoroacetamide

• IUPAC Name: N-[1-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]pyrazol-4-yl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C12H7ClF6N4O/c13-8-1-6(11(14,15)16)2-20-9(8)5-23-4-7(3-21-23)22-10(24)12(17,18)19/h1-4H,5H2,(H,22,24)
• InChI Key: LXVUYQPTINOKFK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)CN2C=C(C=N2)NC(=O)C(F)(F)F)C(F)(F)F
• Molecular Formula: C12H7ClF6N4O
• Molecular Weight: 372.65 g/mol

Description

“N-(1-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-1H-pyrazol-4-yl)-2,2,2-trifluoroacetamide” is a complex organic compound. It contains a pyrazole ring and a pyridine ring, both of which are nitrogen-containing heterocycles. The compound also contains a trifluoromethyl group, which is a common motif in pharmaceuticals and agrochemicals.

Synthesis Analysis

The synthesis of such compounds often involves the use of trifluoromethylpyridines as key structural motifs. The optimal structure of the pyridine group was found to be 5-CF3. The spatial configuration of the carbon atoms connected to R3 plays an important role — when the carbon atom is in S configuration, the fungicidal activity of the compound is the best.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and rings. The trifluoromethyl group attached to the pyridine ring can significantly influence the compound’s properties.

Chemical Reactions Analysis

The compound may undergo various chemical reactions. For example, trifluoromethylpyrazoles can undergo alkylation with alkyl iodides in DMF to afford the N-alkyl pyrazoles. It can also participate in the synthesis of disubstituted pyrimidines.

Scientific Research Applications

Agrochemical Industry

The trifluoromethylpyridine (TFMP) moiety within the compound is significant in the agrochemical industry. It’s used in the synthesis of active ingredients for pesticides. .

Pharmaceutical Development

TFMP derivatives, like the one , are also utilized in pharmaceuticals. They have been incorporated into several approved drugs and many more are undergoing clinical trials. .

Biological Activity Modulation

The presence of the pyrazole and pyridine rings in the compound suggests potential biological activity. .

Veterinary Medicine

Similar to its use in human pharmaceuticals, the TFMP derivatives are also applied in veterinary medicine. .

Synthesis of Fluorinated Compounds

The compound can serve as an intermediate in the synthesis of more complex fluorinated organic chemicals. .

Material Science

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Kinase Inhibition Research

In the context of biochemical research, derivatives of this compound have shown activity against specific kinases. .

Cortisol-Sparing Agents

Some derivatives of the compound have been studied for their potential as cortisol-sparing agents. .

Mechanism of Action

Target of Action

Compounds with similar structures have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Mode of Action

It’s known that the spatial configuration of the carbon atoms connected to certain groups plays an important role in the activity of similar compounds .

Biochemical Pathways

Compounds with similar structures have been found to have diverse biological activities , suggesting that this compound may also interact with multiple biochemical pathways.

Result of Action

Similar compounds have shown potent activity in vitro , suggesting that this compound may also have significant biological effects.